Cas no 89291-18-9 (Boronic acid, [2,6-bis[(dimethylamino)methyl]phenyl]-)
89291-18-9 structure
Product Name:Boronic acid, [2,6-bis[(dimethylamino)methyl]phenyl]-
CAS No:89291-18-9
MF:C12H21BN2O2
MW:236.118343114853
CID:605283
PubChem ID:13196744
Update Time:2025-04-19
Boronic acid, [2,6-bis[(dimethylamino)methyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, [2,6-bis[(dimethylamino)methyl]phenyl]-
- [2,6-bis[(dimethylamino)methyl]phenyl]boronic acid
- starbld0019226
- {2,6-Bis[(dimethylamino)methyl]phenyl}boronic acid
- 89291-18-9
- (2,6-Bis((dimethylamino)methyl)phenyl)boronic acid
- DTXSID50526462
-
- Inchi: 1S/C12H21BN2O2/c1-14(2)8-10-6-5-7-11(9-15(3)4)12(10)13(16)17/h5-7,16-17H,8-9H2,1-4H3
- InChI Key: DAKUDWQOAVXJES-UHFFFAOYSA-N
- SMILES: OB(C1C(=CC=CC=1CN(C)C)CN(C)C)O
Computed Properties
- Exact Mass: 236.1696081g/mol
- Monoisotopic Mass: 236.1696081g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- PSA: 46.94000
- LogP: -0.51040
Boronic acid, [2,6-bis[(dimethylamino)methyl]phenyl]- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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